Cas no 18245-72-2 (Propanethioic acid,S-phenyl ester)

• Product Name: Propanethioic acid,S-phenyl ester
• CAS No: 18245-72-2
• MF: C₉H₁₀OS
• MW: 166.240101337433
• CID: 122860
• PubChem ID: 4327889
• Update Time: 2025-04-18

Propanethioic acid,S-phenyl ester Chemical and Physical Properties

Names and Identifiers

• Propanethioic acid,S-phenyl ester
• S-phenyl propanethioate
• S-PHENYL THIOPROPIONATE, 98
• 18245-72-2
• AKOS006228459
• SCHEMBL2348882
• DTXSID40401976
• propanethioic acid S-phenyl ester

• Inchi： 1S/C9H10OS/c1-2-9(10)11-8-6-4-3-5-7-8/h3-7H,2H2,1H3
• InChI Key： XOCHGSFCFAFUCO-UHFFFAOYSA-N
• SMILES： S(C(CC)=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 292.08828
• Monoisotopic Mass: 166.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• Density: 1.083 g/mL at 25 °C(lit.)
• Boiling Point: 130-131 °C/20 mmHg(lit.)
• Flash Point: 109 °C
• Refractive Index: n20/D 1.56(lit.)
• PSA: 65.22

Propanethioic acid,S-phenyl ester Security Information

• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenol esters